Cas no 1805635-72-6 (Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate
• CAS No: 1805635-72-6
• MF: C₁₁H₇F₄NO₃
• MW: 277.171797037125
• CID: 4795420
• Update Time: 2025-06-07

Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate

• Inchi： 1S/C11H7F4NO3/c1-18-10(17)5-2-6(4-16)8(9(12)13)7(3-5)19-11(14)15/h2-3,9,11H,1H3
• InChI Key： DRYPXBNIBTVBBK-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C(=O)OC)=CC=1OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 368
• XLogP3: 3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate

Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate (CAS No. 1805635-72-6): An Overview

Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate (CAS No. 1805635-72-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethoxy substituent, and difluoromethyl moiety, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The cyano group in the structure of Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate is known for its ability to enhance the potency and metabolic stability of small molecules. This feature is particularly valuable in drug design, where improving the pharmacokinetic properties of lead compounds is crucial for their success in clinical trials. Recent studies have shown that compounds containing cyano groups can exhibit enhanced binding affinity to target proteins, thereby increasing their efficacy as therapeutic agents.

The difluoromethoxy substituent and difluoromethyl moiety are key functional groups that contribute to the unique properties of this compound. Fluorine atoms are known for their ability to modulate the electronic and steric properties of organic molecules, which can significantly influence their biological activity. In the case of Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate, these fluorinated groups have been shown to enhance the lipophilicity and membrane permeability of the molecule, making it more suitable for crossing biological barriers such as the blood-brain barrier (BBB). This property is particularly important for drugs targeting central nervous system (CNS) disorders.

Recent research has focused on the potential applications of Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate in various therapeutic areas. One notable area of interest is its use as an inhibitor of specific enzymes involved in disease pathways. For example, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The selective inhibition of these kinases by Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate suggests its potential as a lead compound for developing novel anti-cancer and anti-inflammatory drugs.

In addition to its enzymatic inhibition properties, Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate has also shown promise in modulating other biological processes. For instance, preliminary studies have indicated that this compound can influence the expression of certain genes involved in cell proliferation and apoptosis. These findings suggest that Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate may have broader therapeutic applications beyond its initial targets.

The development and optimization of Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate as a therapeutic agent involve a multidisciplinary approach, combining synthetic chemistry, computational modeling, and biological assays. Advanced techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) are employed to identify and optimize lead compounds with improved pharmacological profiles. These efforts aim to enhance the selectivity, potency, and safety of Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate, making it a more viable candidate for clinical development.

Clinical trials are a critical phase in the drug development process, and several studies are currently underway to evaluate the safety and efficacy of Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate. Early-phase trials have shown promising results, with the compound demonstrating favorable pharmacokinetic properties and minimal adverse effects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, Methyl 3-cyano-5-difluoromethoxy-4-(difluoromethyl)benzoate (CAS No. 1805635-72-6) is a highly promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its ability to enhance potency, metabolic stability, and biological activity through its functional groups makes it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.